Cas no 33079-08-2 (2-Pyridinethiol-1-oxide tert-butylamine)

2-Pyridinethiol-1-oxide tert-butylamine structure
33079-08-2 structure
Product Name:2-Pyridinethiol-1-oxide tert-butylamine
CAS No:33079-08-2
MF:C9H16N2OS
MW:200.301140785217
CID:311984
PubChem ID:61919
Update Time:2025-04-19

2-Pyridinethiol-1-oxide tert-butylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinethiol-1-oxide tert-butylamine
    • 1-hydroxypyridine-2-thione,2-methylpropan-2-amine
    • Omadine TBAO
    • 1-hydroxypyridine-2-thione;2-methylpropan-2-amine
    • tert-Butylamine pyridinethiol-1-oxide salt
    • Pyrithione tert-butylamine
    • 33079-08-2
    • Q27261622
    • SCHEMBL726772
    • DTXSID5048055
    • 2-Pyridinethiol-1-oxide, 1,1-dimethylethanamine salt
    • 58Y0H6VVE2
    • tert-Butylamine 2-pyridinethiol-1-oxide
    • Inchi: 1S/C5H5NOS.C4H11N/c7-6-4-2-1-3-5(6)8;1-4(2,3)5/h1-4,7H;5H2,1-3H3
    • InChI Key: SMUKICUKWPRLBZ-UHFFFAOYSA-N
    • SMILES: S=C1C=CC=CN1O.NC(C)(C)C

Computed Properties

  • Exact Mass: 200.09848
  • Monoisotopic Mass: 200.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.6Ų

Experimental Properties

  • PSA: 49.49
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